Cas no 2169623-60-1 (3-amino-5-bromobenzene-1-sulfonyl fluoride)

• Product Name: 3-amino-5-bromobenzene-1-sulfonyl fluoride
• CAS No: 2169623-60-1
• MF: C₆H₅BrFNO₂S
• MW: 254.076802968979
• CID: 5466042
• PubChem ID: 137949483
• Update Time: 2025-06-11

3-amino-5-bromobenzene-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 3-Amino-5-bromobenzenesulfonyl fluoride
• 3-amino-5-bromobenzene-1-sulfonyl fluoride
• Z3026106015

• Inchi： 1S/C6H5BrFNO2S/c7-4-1-5(9)3-6(2-4)12(8,10)11/h1-3H,9H2
• SMILES： BrC1C=C(C=C(C=1)S(=O)(=O)F)N

Computed Properties

• Exact Mass: 252.92084 g/mol
• Monoisotopic Mass: 252.92084 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 68.5
• Molecular Weight: 254.08

Additional information on 3-amino-5-bromobenzene-1-sulfonyl fluoride

Introduction to 3-Amino-5-Bromobenzene-1-Sulfonyl Fluoride (CAS No. 2169623-60-1)

3-Amino-5-bromobenzene-1-sulfonyl fluoride (CAS No. 2169623-60-1) is a versatile organic compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has garnered attention for its potential in the development of novel therapeutic agents. The molecule consists of a benzene ring substituted with an amino group at the 3-position, a bromine atom at the 5-position, and a sulfonyl fluoride group at the 1-position. These functional groups contribute to its reactivity and biological activity, making it a valuable intermediate in various synthetic pathways.

The synthesis of 3-amino-5-bromobenzene-1-sulfonyl fluoride typically involves multi-step reactions, starting from readily available starting materials such as 3-amino-5-bromobenzenesulfonic acid. The conversion to the sulfonyl fluoride derivative is achieved through a series of chemical transformations, including sulfonation, bromination, and fluorination. These steps are carefully optimized to ensure high yields and purity, which are crucial for downstream applications in drug discovery and development.

In recent years, 3-amino-5-bromobenzene-1-sulfonyl fluoride has been extensively studied for its potential as a building block in the synthesis of bioactive molecules. One notable application is in the development of inhibitors for specific enzymes involved in various disease pathways. For instance, researchers have explored its use in designing inhibitors for kinases, which are key targets in cancer therapy. The sulfonyl fluoride group is particularly advantageous due to its ability to form covalent bonds with cysteine residues in target proteins, thereby enhancing the potency and selectivity of the inhibitors.

Beyond kinase inhibition, 3-amino-5-bromobenzene-1-sulfonyl fluoride has also shown promise in the development of antibiotics and antiviral agents. Its unique structure allows for the design of compounds that can disrupt bacterial or viral replication processes. For example, studies have demonstrated that derivatives of this compound can inhibit the activity of viral proteases, which are essential for viral replication. This makes it a valuable tool in the ongoing efforts to combat emerging infectious diseases.

The physicochemical properties of 3-amino-5-bromobenzene-1-sulfonyl fluoride have been thoroughly characterized to facilitate its use in various applications. It is a solid at room temperature with a melting point around 80°C. The compound is soluble in common organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), which are often used in biological assays and chemical reactions. Its stability under different conditions has also been evaluated, ensuring that it remains viable during storage and handling.

In terms of safety and handling, while 3-amino-5-bromobenzene-1-sulfonyl fluoride is not classified as a hazardous material, it should be handled with care due to its reactivity and potential for forming covalent bonds with biological molecules. Proper personal protective equipment (PPE) should be used when working with this compound to minimize exposure risks.

The current research landscape highlights several ongoing studies aimed at expanding the utility of 3-amino-5-bromobenzene-1-sulfonyl fluoride. For instance, efforts are being made to optimize its structure for improved pharmacokinetic properties, such as increased solubility and reduced toxicity. Additionally, high-throughput screening methods are being employed to identify new derivatives with enhanced biological activity against specific targets.

In conclusion, 3-amino-5-bromobenzene-1-sulfonyl fluoride (CAS No. 2169623-60-1) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and reactivity make it an invaluable tool for the development of novel therapeutic agents. As research continues to advance, it is likely that new applications and derivatives will emerge, further solidifying its importance in the field.